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Compound of Interest

Compound Name: PSB-16131

Cat. No.: B15607945 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of PSB-16131, a potent and selective inhibitor of human

ectonucleoside triphosphate diphosphohydrolase 2 (NTPDase2), with alternative compounds.

The information is supported by experimental data to ensure the reproducibility of key findings.

PSB-16131 has emerged as a valuable tool for studying the physiological and pathological

roles of NTPDase2. This enzyme is involved in the regulation of purinergic signaling by

hydrolyzing extracellular nucleoside tri- and diphosphates. Its dysregulation has been

implicated in inflammation, neurodegenerative diseases, and cancer.[1][2] PSB-16131, with the

chemical name 1-amino-4-(9-phenanthrylamino)-9,10-dioxo-9,10-dihydroanthracene-2-

sulfonate, is a non-competitive inhibitor of human NTPDase2 with an IC50 value of 539 nM.[1]

[3][4][5][6]

Comparative Inhibitory Activity
The following table summarizes the inhibitory activity of PSB-16131 and selected alternative

compounds against various NTPDases. This data is crucial for designing experiments where

isoform selectivity is important.
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Compound
Target
NTPDase

IC50 (nM) Inhibition Type Reference

PSB-16131
human

NTPDase2
539 Non-competitive [1][4][5][6]

PSB-16131
L. pneumophila

Lp1NTPDase
4,240 - [7]

PSB-2020
human

NTPDase2
551 - [4][5]

PSB-1011
human

NTPDase3
390 Mixed [5][8]

PSB-2046
human

NTPDase3
723 - [5]

ARL67156
human

NTPDase1, -3

11,000 (Ki),

18,000 (Ki)
Competitive [6]

Reactive Blue 2
Non-selective

NTPDase
- - [7]

Signaling Pathway of NTPDase2 in Purinergic
Signaling
The diagram below illustrates the role of NTPDase2 in the purinergic signaling cascade and the

point of inhibition by PSB-16131. Extracellular ATP and ADP are key signaling molecules that

activate purinergic receptors. NTPDase2, along with other ectonucleotidases, regulates the

concentration of these molecules.

NTPDase2 in the purinergic signaling cascade.

Experimental Protocols
Reproducibility of experimental results is fundamental to scientific progress. Below are detailed

methodologies for key experiments involving PSB-16131.
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Determination of NTPDase Inhibitory Activity (Malachite
Green Assay)
This assay is a common method to measure the activity of NTPDases by quantifying the

release of inorganic phosphate from nucleotide hydrolysis.

Experimental Workflow:
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Workflow for Malachite Green Assay

Preparation

Enzymatic Reaction

Detection

Data Analysis

Prepare Assay Buffer,
Substrate (ATP/ADP), and

Enzyme Solution (NTPDase)

Incubate Enzyme with
PSB-16131 at 37°C

Prepare Serial Dilutions
of PSB-16131

Initiate Reaction by
Adding Substrate

Incubate Reaction
Mixture at 37°C

Stop Reaction with
Malachite Green Reagent

Allow Color to Develop

Measure Absorbance at ~620 nm

Calculate Phosphate Released
from a Standard Curve

Calculate Percentage Inhibition

Determine IC50 Value
using Dose-Response Curve
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Logical Flow of CE-based Assay

Enzyme + Substrate (ATP) +
PSB-16131

Incubation at Optimal Temperature

Injection of Reaction Mixture
into Capillary

Separation of ATP, ADP, AMP
based on Charge and Size

Quantification by UV Detection

Peak Area Analysis to
Determine Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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